Cas no 1807082-94-5 (Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate)

• Product Name: Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate
• CAS No: 1807082-94-5
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4938889
• Update Time: 2025-05-21

Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate

• Inchi： 1S/C11H11BrN2O2/c1-16-11(15)4-8-2-7(5-13)3-10(12)9(8)6-14/h2-3H,4,6,14H2,1H3
• InChI Key： JAAYAMJGFTZOLM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CC(=O)OC)=C1CN

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1
• Molecular Weight: 283.12

Additional information on Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate

Comprehensive Overview of Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate (CAS No. 1807082-94-5)

Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate (CAS No. 1807082-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and cyano functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring an aminomethyl moiety and an ester group, makes it particularly valuable for designing bioactive compounds with targeted properties.

In recent years, the demand for Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate has surged due to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in the development of novel heterocyclic compounds, which are pivotal in creating next-generation therapeutics. The compound's CAS No. 1807082-94-5 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

One of the key reasons behind the popularity of Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate is its adaptability in cross-coupling reactions, a hot topic in modern organic chemistry. These reactions are essential for constructing carbon-carbon bonds, a fundamental step in synthesizing complex organic molecules. The presence of both bromo and cyano groups in the compound allows for selective functionalization, enabling researchers to tailor its properties for specific applications.

Another area where Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate shines is in the field of medicinal chemistry. The compound's structural features make it a promising candidate for designing enzyme inhibitors and receptor modulators. For instance, its aminomethyl group can interact with biological targets, while the cyano group enhances its binding affinity. These attributes align with current trends in precision medicine, where researchers seek compounds with high specificity and low off-target effects.

The synthesis of Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate typically involves multi-step reactions, including halogenation and esterification. These processes are optimized to ensure high yield and purity, which are critical for its application in sensitive research areas. The compound's CAS No. 1807082-94-5 is often referenced in patents and scientific publications, underscoring its importance in industrial and academic settings.

From an environmental perspective, the use of Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate aligns with the growing emphasis on green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. This approach resonates with global efforts to promote sustainable practices in chemical manufacturing, a topic that has gained traction in recent years.

In conclusion, Methyl 2-aminomethyl-3-bromo-5-cyanophenylacetate (CAS No. 1807082-94-5) is a compound of immense scientific and industrial value. Its unique structural features, coupled with its versatility in synthetic applications, make it a focal point in contemporary research. As the fields of drug discovery and material science continue to evolve, this compound is poised to play an even more significant role in shaping the future of chemistry.